Cas no 61864-05-9 (Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]-)
![Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]- structure](https://www.kuujia.com/scimg/cas/61864-05-9x500.png)
61864-05-9 structure
Product name:Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]-
Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]-
- 2-(1-methylpiperidin-1-ium-1-yl)ethyl 3,4,5-trimethoxybenzoate
- 61864-05-9
- DTXSID70481387
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- Inchi: InChI=1S/C18H28NO5/c1-19(8-6-5-7-9-19)10-11-24-18(20)14-12-15(21-2)17(23-4)16(13-14)22-3/h12-13H,5-11H2,1-4H3/q+1
- InChI Key: RGPBKHPSUWCQGV-UHFFFAOYSA-N
- SMILES: C[N+]1(CCCCC1)CCOC(=O)C2=CC(=C(C(=C2)OC)OC)OC
Computed Properties
- Exact Mass: 338.19684
- Monoisotopic Mass: 338.19674799g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]- Related Literature
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Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
61864-05-9 (Piperidinium, 1-methyl-1-[2-[(3,4,5-trimethoxybenzoyl)oxy]ethyl]-) Related Products
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